Cas no 90467-73-5 (1,3-Oxathiolane, 2-heptyl-)
1,3-Oxathiolane, 2-heptyl- structure
Product name:1,3-Oxathiolane, 2-heptyl-
1,3-Oxathiolane, 2-heptyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Oxathiolane, 2-heptyl-
- 2-heptyl-1,3-oxathiolane
- SCHEMBL11247377
- 90467-73-5
- DTXSID70461205
-
- Inchi： InChI=1S/C10H20OS/c1-2-3-4-5-6-7-10-11-8-9-12-10/h10H,2-9H2,1H3
- InChI Key： NKJISLYXIWJNLI-UHFFFAOYSA-N
- SMILES： CCCCCCCC1OCCS1
Computed Properties
- Exact Mass: 188.12348643g/mol
- Monoisotopic Mass: 188.12348643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.5Ų
- XLogP3: 4.1
1,3-Oxathiolane, 2-heptyl- Related Literature
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
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Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
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